3-(4-bromophenyl)-2-(butylthio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(4-bromophenyl)-2-butylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H17BrN2OS2/c1-2-3-9-22-16-18-13-8-10-21-14(13)15(20)19(16)12-6-4-11(17)5-7-12/h4-7H,2-3,8-10H2,1H3
• InChI Key: MRBZGRVUMCRKRF-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(C(=O)N1C3=CC=C(C=C3)Br)SCC2
• Molecular Formula: C16H17BrN2OS2
• Molecular Weight: 397.4 g/mol

Description

3-(4-bromophenyl)-2-(butylthio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of thienopyrimidines and has shown promising results in various scientific research applications.

Scientific Research Applications

Antitumor Activity

• Thieno[3,2-d]pyrimidine derivatives have shown potential in antitumor activity. A study by Hafez and El-Gazzar (2017) found that these compounds displayed potent anticancer properties, comparable to doxorubicin, on various human cancer cell lines including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma.

Antimicrobial Applications

• Some thieno[3,2-d]pyrimidine derivatives have been used as antimicrobial agents. For instance, Gad-Elkareem et al. (2011) synthesized thio-substituted ethyl nicotinate derivatives that exhibited significant antimicrobial activities.

Synthesis of Novel Compounds

• These compounds serve as key intermediates in the synthesis of various heterocyclic compounds. A study by Taylor et al. (1988) detailed the preparation of 2-amino-6,7-dihydrothieno[3′,2′:5,6]pyrido[2,3-rf]pyrimidin-4-one, demonstrating their role in constructing complex molecular structures.

Dual Inhibitory Properties

• Research by Gangjee et al. (2008) identified thieno[3,2-d]pyrimidine derivatives as potent dual inhibitors of thymidylate synthase and dihydrofolate reductase, indicating their potential in therapeutic applications.